Cas no 1178713-03-5 ((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone)

• Product Name: (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone
• CAS No: 1178713-03-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD21098875
• CID: 2090787
• PubChem ID: 60958019
• Update Time: 2025-07-25

(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone
• 2,3-dihydro-1,4-benzodioxin-3-yl-[4-(hydroxymethyl)piperidin-1-yl]methanone
• G69699
• 1178713-03-5
• [1-(2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBONYL)PIPERIDIN-4-YL]METHANOL
• AKOS010182459
• (2,3-Dihydro-benzo[1,4]dioxin-2-yl)-(4-hydroxymethyl-piperidin-1-yl)-methanone
• DB-222622

• MDL： MFCD21098875
• Inchi： 1S/C15H19NO4/c17-9-11-5-7-16(8-6-11)15(18)14-10-19-12-3-1-2-4-13(12)20-14/h1-4,11,14,17H,5-10H2
• InChI Key： QTSLOEWJPBKNCD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(N1CCC(CO)CC1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Additional information on (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone

Introduction to (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone and Its Applications in Modern Chemical Biology

The compound with the CAS number 1178713-03-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The molecular structure of (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone presents a intriguing combination of a dihydrobenzo[b][1,4]dioxin moiety and a piperidine ring substituted with a hydroxymethyl group. This distinctive architecture not only makes it a subject of interest for synthetic chemists but also opens up numerous possibilities for its application in pharmaceutical and biotechnological research.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The dihydrobenzo[b][1,4]dioxin moiety, in particular, has been studied for its potential role in modulating various biological pathways. Research has shown that this structural motif can exhibit properties such as binding affinity and selectivity towards certain enzymes and receptors. This has led to its exploration as a scaffold for the development of new therapeutic agents.

The piperidine ring, on the other hand, is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to enhance oral bioavailability and metabolic stability. The presence of a hydroxymethyl group on the piperidine ring in (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone adds an additional layer of complexity, potentially influencing both the solubility and reactivity of the molecule. This combination of structural features makes it a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the field of drug discovery. The unique interaction between the dihydrobenzo[b][1,4]dioxin and piperidine moieties could lead to the development of new drugs that target previously unexplored biological pathways. For instance, studies have suggested that this compound may have interactions with certain transcription factors and signaling pathways that are involved in diseases such as cancer and inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone with high accuracy. These computational tools have been instrumental in guiding experimental design and optimizing molecular structures for better efficacy. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic options to patients more quickly.

In addition to its potential as a drug candidate, this compound also holds promise for use in biomolecular research. Its unique structure allows it to serve as a valuable tool for studying protein-ligand interactions and understanding the mechanisms underlying various biological processes. By using this compound as a probe, researchers can gain insights into how different molecules interact within cells and tissues, which could lead to new therapeutic strategies.

The synthesis of (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone presents an interesting challenge for synthetic chemists due to its complex structure. However, recent advances in synthetic methodologies have made it possible to access such molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework.

As our understanding of biological systems continues to grow, so does the demand for innovative compounds like (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone. Its unique combination of structural features makes it a versatile tool for both research and drug development. By continuing to explore its potential applications, scientists can unlock new possibilities in medicine and biotechnology.

The future prospects for this compound are bright indeed. As research progresses and new methodologies are developed, we can expect to see even more applications emerge from its study. Whether it is used as a lead compound for drug discovery or as a tool for understanding biological processes at a molecular level, (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(hydroxymethyl)piperidin-1-yl)methanone is sure to play an important role in advancing our knowledge and capabilities in chemical biology.